Cas no 1891510-07-8 (tert-butyl N-4-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-methoxyphenylcarbamate)

• Product Name: tert-butyl N-4-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-methoxyphenylcarbamate
• CAS No: 1891510-07-8
• MF: C₁₆H₂₂N₄O₃
• MW: 318.370883464813
• CID: 5905311
• PubChem ID: 117503713
• Update Time: 2025-06-28

tert-butyl N-4-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-methoxyphenylcarbamate
• EN300-1902590
• tert-butyl N-[4-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-methoxyphenyl]carbamate
• 1891510-07-8

• Inchi： 1S/C16H22N4O3/c1-16(2,3)23-15(21)18-11-7-6-10(8-13(11)22-5)12-9-14(17)20(4)19-12/h6-9H,17H2,1-5H3,(H,18,21)
• InChI Key： GKXFIYMXXPVXFI-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1OC)C1C=C(N)N(C)N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 318.16919058g/mol
• Monoisotopic Mass: 318.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 91.4Ų

Additional information on tert-butyl N-4-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-methoxyphenylcarbamate

Comprehensive Overview of tert-butyl N-4-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-methoxyphenylcarbamate (CAS No. 1891510-07-8)

The compound tert-butyl N-4-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-methoxyphenylcarbamate, with the CAS No. 1891510-07-8, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework, combining a pyrazole core with a methoxyphenylcarbamate moiety, making it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications due to its amino and tert-butyl functional groups, which enhance its reactivity and versatility in organic synthesis.

In recent years, the demand for heterocyclic compounds like tert-butyl N-4-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-methoxyphenylcarbamate has surged, driven by their role in drug discovery and material science. A common query among scientists is: "What are the synthetic routes for CAS No. 1891510-07-8?" The compound is typically synthesized via multi-step reactions involving pyrazole ring formation followed by carbamate protection. Its methoxy and amino groups also make it a candidate for further derivatization, aligning with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry.

Another hot topic in the scientific community is the green chemistry approach to synthesizing such intermediates. Researchers are exploring eco-friendly catalysts and solvent systems to produce tert-butyl N-4-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-methoxyphenylcarbamate with higher yields and lower environmental impact. This aligns with global initiatives to reduce hazardous waste in chemical manufacturing. Frequently searched terms like "sustainable synthesis of pyrazole derivatives" reflect this shift in priorities.

The compound’s CAS No. 1891510-07-8 is often associated with questions about its physicochemical properties. Key parameters include its molecular weight (C₁₆H₂₂N₄O₃), solubility in organic solvents, and stability under various conditions. These properties are critical for its application in high-throughput screening and combinatorial chemistry, where reproducibility and purity are paramount. Analytical techniques such as HPLC and NMR are commonly employed to characterize this compound.

From a commercial perspective, tert-butyl N-4-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-methoxyphenylcarbamate is supplied by specialized chemical vendors catering to the pharmaceutical and agrochemical industries. Its pricing and availability are influenced by factors like raw material costs and regulatory compliance. Searches for "suppliers of CAS No. 1891510-07-8" highlight the need for reliable sources of high-purity intermediates in research and development.

In conclusion, tert-butyl N-4-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-methoxyphenylcarbamate (CAS No. 1891510-07-8) represents a versatile and valuable building block in modern chemistry. Its applications span drug design, material science, and sustainable synthesis, making it a focal point for ongoing research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovation across multiple disciplines.